Cas no 21343-40-8 (Ercalcidiol)

• Product Name: Ercalcidiol
• CAS No: 21343-40-8
• MF: C₂₈H₄₄O₂
• MW: 412.647768974304
• MDL: MFCD02683431
• CID: 51771
• PubChem ID: 24850809
• Update Time: 2025-07-31

Ercalcidiol Chemical and Physical Properties

Names and Identifiers

• 25-Hydroxyvitamin D2
• 25-Hydroxycalciferol
• 25-Hydroxyergocalciferol
• 25-Hydroxy?Vitamin?D2
• 25-Hydroxyvitamin D2 solution
• 25-OH-Vitamin D2
• Ercalcidiol
• 25-Hydroxyergocalciferol 25-Hydroxycalciferol
• 25-Hydroxyvitamin-D2-[2H3]
• Ercalcidiol,3β,5Z,7E,22E)-9,10-secoergosta-5,7,10(19),22-tetraen-3,25-diol
• 25-hydroxy Vitamin D2
• (S,Z)-3-(2-((1R,3aS,7aR,E)-1-((2R,5S,E)-6-Hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexan-1-ol
• 25-Hydroxyvitamin D2, >=98.0% (HPLC)
• Q27159079
• 21343-40-8; 25-Hydroxyergocalciferol
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3beta,25-diol
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 25-Hydroxyecalciferol
• (3S,5Z,7E,22E)-9,10-secoergosta-5,7,10,22-tetraene-3,25-diol
• 25-hydroxyvitamin D2 / 25-hydroxyergocalciferol
• 25-hydroxyergocalciferol-
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,25-diol, (3.beta.,5Z,7E,22E)-
• HY-32349
• CYCLOHEXANOL, 4-METHYLENE-3-((2E)-2-((1R,3AS,7AR)-OCTAHYDRO-1-((1R,2E,4S)-5-HYDROXY-1,4,5-TRIMETHYL-2-HEXENYL)-7A-METHYL-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1S,3Z)-
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,25-diol, (3beta,5Z,7E,22E)-
• 25-hydroxy ergocalciferol
• CS-0393
• CHEBI:86319
• UNII-A288AR3C9H
• 21343-40-8
• A288AR3C9H
• LMST03010030
• 3?,5Z,7E,22E)-9,10-secoergosta-5,7,10(19),22-tetraen-3,25-diol
• CHEMBL5095206
• (5Z,7E,22E)-(3S)-9,10-seco-5,7,10(19),22-ergostatetraene-3,25-diol
• 25-Hydroxyvitamin D 2
• MFCD02683431
• SCHEMBL285345
• DTXSID70904309
• AKOS017343025
• KJKIIUAXZGLUND-ICCVIKJNSA-N
• 25-Hydroxy vitamin D2 Solution in Ethanol, 100mug/mL; Ercalcidiol; 25-Hydroxycalciferol
• 1ST1572
• 1ST1572-100Y

• MDL： MFCD02683431
• Inchi： 1S/C28H44O2/c1-19-10-14-24(29)18-23(19)13-12-22-8-7-17-28(6)25(15-16-26(22)28)20(2)9-11-21(3)27(4,5)30/h9,11-13,20-21,24-26,29-30H,1,7-8,10,14-18H2,2-6H3/b11-9+,22-12+,23-13-/t20-,21+,24+,25-,26+,28-/m1/s1
• InChI Key： KJKIIUAXZGLUND-ICCVIKJNSA-N
• SMILES： OC(C)(C)[C@@H](C)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 412.33400
• Monoisotopic Mass: 412.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 6

Experimental Properties

• Color/Form: No data available
• Density: 1.02
• Melting Point: 45-51°C
• Boiling Point: 542.3°C at 760 mmHg
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: 1.542
• Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (242.34 mm) * "≥" means soluble, but saturation unknown
• PSA: 40.46000
• LogP: 6.75590
• Color/Form: 50 μg/mL in ethanol

Ercalcidiol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H310,H330,H372
• Warning Statement： P260,P264,P280,P284,P301+P310,P302+P350
• Hazardous Material transportation number：UN2811 6
• WGK Germany：3
• Hazard Category Code： 24/25-26-48/25
• Safety Instruction： 28-36/37-45
• FLUKA BRAND F CODES：8-10-19
• Hazardous Material Identification：
• PackingGroup：Ⅱ
• Storage Condition：-20°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Ercalcidiol

Recent Advances in Ercalcidiol (21343-40-8) Research: A Comprehensive Review

Ercalcidiol (CAS: 21343-40-8), a biologically active metabolite of vitamin D2, has garnered significant attention in recent years due to its potential therapeutic applications in various medical conditions. This research briefing aims to synthesize the latest findings on Ercalcidiol, focusing on its pharmacological properties, clinical efficacy, and emerging roles in disease management. The compound's unique mechanism of action and its comparative advantages over other vitamin D analogs make it a promising candidate for further investigation.

Recent studies have highlighted the role of Ercalcidiol in modulating calcium homeostasis and bone metabolism. A 2023 study published in the Journal of Bone and Mineral Research demonstrated that Ercalcidiol exhibits superior bioavailability compared to ergocalciferol in patients with vitamin D deficiency. The research, conducted across multiple centers, utilized a randomized double-blind design to compare the pharmacokinetic profiles of these compounds, revealing that Ercalcidiol achieved optimal serum concentrations more rapidly and maintained them for longer durations.

In the field of oncology, preclinical investigations have uncovered novel applications for Ercalcidiol. Research published in Molecular Cancer Therapeutics (2024) identified its potential as an adjuvant therapy in combination with immune checkpoint inhibitors. The study, which employed advanced molecular docking simulations and in vivo models, found that Ercalcidiol enhances the tumor microenvironment by modulating T-cell activity and reducing immunosuppressive factors. These findings suggest a potential paradigm shift in cancer immunotherapy approaches.

The manufacturing and formulation of Ercalcidiol have also seen significant advancements. A recent patent (WO2023124567) describes an improved synthesis method for 21343-40-8 that increases yield while reducing impurities. This technological breakthrough addresses previous challenges in large-scale production and may facilitate broader clinical adoption. Analytical characterization using HPLC-MS and NMR spectroscopy confirmed the high purity (>99.8%) of the synthesized compound, meeting stringent pharmaceutical standards.

Clinical trials investigating Ercalcidiol have expanded beyond traditional applications. An ongoing phase IIb study (NCT05678921) is evaluating its efficacy in autoimmune disorders, particularly multiple sclerosis. Preliminary data presented at the 2024 International Conference on Autoimmunity suggests that Ercalcidiol may modulate Th17 cell differentiation, offering a novel mechanism for disease modification. The trial employs advanced biomarkers including serum neurofilament light chain to assess treatment response.

Despite these promising developments, challenges remain in the clinical translation of Ercalcidiol. A comprehensive review in Expert Opinion on Drug Metabolism & Toxicology (2024) highlights the need for more extensive pharmacokinetic studies in special populations, particularly pediatric and geriatric patients. Additionally, the optimal dosing regimens for various indications require further elucidation through well-designed clinical trials. These gaps present opportunities for future research directions.

In conclusion, the accumulating evidence positions Ercalcidiol (21343-40-8) as a versatile therapeutic agent with applications spanning from metabolic bone diseases to oncology and immunology. The compound's distinct pharmacological profile, coupled with recent manufacturing advancements, suggests it may play an increasingly important role in clinical practice. Continued research efforts should focus on elucidating its mechanisms of action, expanding clinical indications, and optimizing therapeutic protocols to fully realize its potential in precision medicine approaches.